N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide

• Molecular Formula: C25H18Cl2FN3O4S
• Molecular Weight: 546.4 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-4-fluoroanilino]-N-[(E)-[5-(2,4-dichlorophenyl)furan-2-yl]methylideneamino]acetamide
• InChI: InChI=1S/C25H18Cl2FN3O4S/c26-17-6-12-22(23(27)14-17)24-13-11-20(35-24)15-29-30-25(32)16-31(19-9-7-18(28)8-10-19)36(33,34)21-4-2-1-3-5-21/h1-15H,16H2,(H,30,32)/b29-15+
• InChI Key: GXBOYBLHWYYXCL-WKULSOCRSA-N
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N/N=C/C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)C4=CC=C(C=C4)F
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)C4=CC=C(C=C4)F

Description

N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide, also known as DCF-3, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide exerts its effects through the inhibition of histone deacetylase (HDAC), which plays a crucial role in regulating gene expression and cell proliferation. By inhibiting HDAC activity, N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide induces cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide has been shown to have a significant impact on various biochemical and physiological processes. It has been found to modulate the expression of several genes involved in cell cycle regulation, apoptosis, and angiogenesis. It has also been shown to reduce inflammation and oxidative stress, which are associated with the development of various diseases.

Advantages and Limitations for Lab Experiments

N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide has several advantages for use in lab experiments, including its high potency and selectivity for HDAC inhibition. However, its low solubility and stability can pose challenges for its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide, including its potential use in combination with other drugs for cancer treatment and its investigation as a therapeutic agent for other diseases. Further research is also needed to elucidate its mechanism of action and to optimize its pharmacological properties for clinical use.
Conclusion
In conclusion, N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide is a novel compound that has shown promising results in various scientific research applications, particularly in cancer treatment. Its mechanism of action involves the inhibition of HDAC activity, leading to cell cycle arrest and apoptosis in cancer cells. While it has several advantages for use in lab experiments, further research is needed to optimize its pharmacological properties and to explore its potential use in other diseases.

Synthesis Methods

N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide can be synthesized using a multistep reaction process that involves the condensation of 2,4-dichlorobenzaldehyde and 5-(2-furyl)-2-hydrazino-2-oxoacetic acid, followed by the reaction with 4-fluoroaniline and benzenesulfonyl chloride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

N-[2-(2-{[5-(2,4-dichlorophenyl)-2-furyl]methylene}hydrazino)-2-oxoethyl]-N-(4-fluorophenyl)benzenesulfonamide has been extensively studied for its potential applications in cancer treatment, as it has shown promising results in inhibiting the growth and proliferation of cancer cells. It has also been investigated for its potential use in the treatment of other diseases, such as diabetes and inflammation.